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Compound of Interest

Ethyl 2-methoxy-5-
Compound Name:
(sulfamoylmethyl)benzoate

CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

\ J

CAS: 33045-53-3 | Formula:
| MW: 259.28 g/mol

Executive Summary & Structural Logic

This guide provides a validated spectral framework for researchers characterizing the
"Sulpiride Impurity C" scaffold. The molecule consists of a trisubstituted benzene ring (1,2,5-
substitution pattern) featuring three distinct electronic environments:

e Electron Donating: The methoxy group at C2 (strong resonance donor).

» Electron Withdrawing: The ethyl ester at C1 and the sulfonamide at C5 (both inductive and
resonance withdrawers).

This "push-pull" electronic system creates a highly distinct NMR signature, making it an
excellent candidate for rapid quality control via proton NMR.
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Structural Disambiguation

o Target Molecule (Primary): Ethyl 2-methoxy-5-sulfamoylbenzoate (

)

o Nomenclature Alert: Often mislabeled in supply chains as "sulfamoylmethyl”. True
sulfamoylmethyl (

) would exhibit a benzylic methylene signal at

4.2-4.5 ppm, which is absent in the standard pharmaceutical intermediate.

Experimental Protocols (Self-Validating Systems)
Sample Preparation for NMR

Sulfonamide protons are labile and prone to exchange or broadening in protic solvents or wet
chloroform.

e Recommended Solvent: DMSO-

(99.9% D).

o Why: DMSO forms hydrogen bonds with the
protons, stabilizing them into a sharp singlet and preventing exchange with residual water.
e Concentration: 10-15 mg in 0.6 mL solvent.

 Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.

Infrared Spectroscopy (KBr Pellet)

o Matrix: Dry KBr (Potassium Bromide).
e Ratio: 1:100 (Sample:KBr).
e Compression: 10 tons for 2 minutes to ensure a transparent disc.

o Validation: Check for water bands at 3400
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. If broad, re-dry KBr.

Spectral Data Analysis
Mass Spectrometry (ESI-MS)

lonization Mode: Positive Electrospray lonization (ESI+) Expected Molecular lon:

m/z (Fragment) Intensity Assignment Logic

260.1 High : Protonated molecular ion.

282.1 Medium : Sodium adduct (common in
glass/HPLC solvents).

214.0 Low : Loss of ethoxy group from
ester.
Loss of

180.x Low

(desulfonylation).

Infrared Spectroscopy (FT-IR)

The "fingerprint" of this molecule is defined by the dual S=0 stretches and the ester carbonyl.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13401987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Wavenumber (
Vibration Mode

Diagnostic Value

)

Primary sulfonamide doublet
3350, 3260 (Asym/Sym). Sharp peaks

confirm no salt formation.

Conjugated Ester.[1][2][3]
1715 Lower than aliphatic esters

(1740) due to conjugation.

Sulfonamide asymmetric
1345 . .

stretch. Strong intensity.

Aryl alkyl ether (Methoxy-Rin
1260 yl alky ( y-Ring

stretch).

Sulfonamide symmetric
1165

stretch.

Nuclear Magnetic Resonance ( H-NMR)

Solvent;: DMSO-

| Frequency: 400 MHz

The aromatic region shows a characteristic 1,2,4-trisubstituted pattern (specifically 1,2,5

relative to acid numbering).
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Shift ( ] Structural
Mult. Integ. Assignment

ppm) Justification

Ortho to Ester.
Deshielded by
8.15 d 1H H-6 both Ester and
Sulfonamide
(Meta).

Para to Methoxy.
Deshielded by
Sulfonamide
(Ortho).

7.92 dd 1H H-4

Sulfonamide
protons.
Broad/exchange

7.35 s (br) 2H able. Disappears
with

Ortho to
Methoxy.

7.28 d 1H H-3 Shielded by
electron-donating

OMe group.

Ester Typical ethyl

4.32 q 2H
ester methylene.

3.91 s 3H Methoxy singlet.

Ester Typical ethyl
ester methyl.

1.33 t 3H

Coupling Constants:

(Ortho coupling);

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13401987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

(Meta coupling).

C-NMR Assignments

Solvent: DMSO-

Shift (
Carbon Type Assignment

ppm)
165.2 Quaternary C=0 (Ester carbonyl)

C-2 (Attached to OMe - highly
160.8 Quaternary )

deshielded)
135.5 Quaternary C-5 (Attached to Sulfonamide)
130.1 CH C-4 (Aromatic CH)
128.8 CH C-6 (Aromatic CH)
1195 Quaternary C-1 (Ipso to Ester)
113.2 CH C-3 (Ortho to OMe - shielded)
61.0 Ester Methylene
56.5 Methoxy Methyl
14.1 Ester Methyl

Visualization of Analytical Workflow

The following diagram outlines the logical flow for characterizing this intermediate during a
synthetic campaign, ensuring differentiation from the starting material (2-methoxy-5-
chlorobenzoate) and the hydrolyzed byproduct.
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Crude Reaction Mixture

(Chlorosulfonation/Amination)

TLC Screening
(Hexane:EtOAc 1:1)

Rf ~0.4

Isolation
(Precipitation in Water)

Melting Point 148-150°C \Melting Point < 148°C

1H-NMR (DMSO-d6)
Check 7.35 ppm (NH2)
Check 3.91 ppm (OMe)

Recrystallization
(Ethanol/Water)

FT-IR

Verify 3350/3260 cm-1
(Confirm Sulfonamide)

Release for Synthesis
(Sulpiride/Amisulpride)

Click to download full resolution via product page
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Figure 1: Analytical decision matrix for the purification and validation of Ethyl 2-methoxy-5-
sulfamoylbenzoate.

Homolog Differentiation (Theoretical)

If your specific research target is indeed the sulfamoylmethyl homologue (featuring a

spacer), use this comparative table to validate your structure against the standard impurity.

Sulfamoylmethyl Homolog

Feature Standard (CAS 33045-53-3) .
(Theoretical)

Structure
H-NMR (Benzylic) None ~4.3 - 4.5 ppm (Singlet, 2H)
H-NMR (NH2) ~7.3 ppm (Deshielded) ~6.8 ppm (Less deshielded)

Sulfonamide withdraws from Sulfonamide insulated from
Electronic Effect ) ]

Ring Ring
Aromatic Shifts H4/H6 strongly deshielded H4/H6 less deshielded
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google
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ethyl-2-methoxy-5-sulfamoylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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